Cas no 1398507-09-9 (4-(4-Amino-5-bromo-6-chloropyrimidin-2-ylamino)benzonitrile)

• Product Name: 4-(4-Amino-5-bromo-6-chloropyrimidin-2-ylamino)benzonitrile
• CAS No: 1398507-09-9
• MF: C₁₁H₇BrClN₅
• MW: 324.563779115677
• CID: 4557170
• Update Time: 2023-11-22

4-(4-Amino-5-bromo-6-chloropyrimidin-2-ylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Amino-5-bromo-6-chloropyrimidin-2-yl)amino)benzonitrile
• 4-[(4-amino-5-bromo-6-chloropyrimidin-2-yl)amino]benzonitrile
• 3-Amino bromo Impurity
• 4-(4-amino-5-bromo-6-chloropyrimidin-2-ylamino)benzonitrile
• 4-((4-amino-5-bromo-6-chloropyrimidin-2-yl) amino) benzonitrile
• 4-(4-Amino-5-bromo-6-chloropyrimidin-2-ylamino)benzonitrile

• Inchi： 1S/C11H7BrClN5/c12-8-9(13)17-11(18-10(8)15)16-7-3-1-6(5-14)2-4-7/h1-4H,(H3,15,16,17,18)
• InChI Key： RBPOQGXIGSSXOV-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=NC=1N)NC1C=CC(C#N)=CC=1)Cl

Computed Properties

• Exact Mass: 322.95734 g/mol
• Monoisotopic Mass: 322.95734 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.6
• Molecular Weight: 324.56